Cas no 516474-01-4 (1-Ethyl-3-methylimidazolium Methyl Sulfate)

• Product Name: 1-Ethyl-3-methylimidazolium Methyl Sulfate
• CAS No: 516474-01-4
• MF: C₇H₁₄N₂O₄S
• MW: 222.26200
• MDL: MFCD08457697
• CID: 935662
• PubChem ID: 354334876
• Update Time: 2024-11-09

1-Ethyl-3-methylimidazolium Methyl Sulfate Chemical and Physical Properties

Names and Identifiers

• 1-ETHYL-3-METHYLIMIDAZOLIUM METHYLSULFATE
• 1-ethyl-3-methylimidazol-3-ium,methyl sulfate
• [EMIM][MS]
• CHEMBL3186823
• CAS-516474-01-4
• DB-071390
• SCHEMBL413686
• D90613
• 5LM38C2LCY
• 1H-Imidazolium, 3-ethyl-1-methyl-, methyl sulfate (1:1)
• 516474-01-4
• 1-Ethyl-3-methylimidazolium methyl sulfate
• NCGC00260189-01
• AS-64959
• E1308
• DTXCID0029266
• 1-ethyl-3-methyl-1H-imidazol-3-iummethylsulfate
• 1-Ethyl-3-methylimidazolium methyl sulfate, >=98.0% (HPLC)
• 1-ethyl-3-methyl-1H-imidazol-3-ium methyl sulfate
• 1-ethyl-3-methylimidazolium methylsul-fate
• AKOS027379036
• CS-0199147
• Tox21_202641
• 1-ETHYL-3-METHYLIMIDAZOLIUM METHYL SULFATE(1-)
• MFCD08457697
• 1-ethyl-3-methylimidazol-3-ium;methyl sulfate
• DTXSID5049310
• 1-Ethyl-3-methylimidazolium Methyl Sulfate

• MDL： MFCD08457697
• Inchi： InChI=1S/C6H11N2.CH4O4S/c1-3-8-5-4-7(2)6-8;1-5-6(2,3)4/h4-6H,3H2,1-2H3;1H3,(H,2,3,4)/q+1;/p-1
• InChI Key： BXSDLSWVIAITRQ-UHFFFAOYSA-M
• SMILES： CCN1C=C[N+](=C1)C.COS(=O)(=O)[O-]

Computed Properties

• Exact Mass: 222.06700
• Monoisotopic Mass: 222.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Refractive Index: 1.4780 to 1.4820
• PSA: 83.62000
• LogP: 0.50630
• Sensitiveness: Moisture Sensitive

1-Ethyl-3-methylimidazolium Methyl Sulfate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles